(2-Benzyl-1H-benzimidazol-1-yl)acetic acid
(2-Benzyl-1H-benzimidazol-1-yl)acetic acid
Brand Name:
Vulcanchem
CAS No.:
152342-26-2
VCID:
VC21151088
InChI:
InChI=1S/C16H14N2O2/c19-16(20)11-18-14-9-5-4-8-13(14)17-15(18)10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,19,20)
SMILES:
C1=CC=C(C=C1)CC2=NC3=CC=CC=C3N2CC(=O)O
Molecular Formula:
C16H14N2O2
Molecular Weight:
266.29 g/mol
(2-Benzyl-1H-benzimidazol-1-yl)acetic acid
CAS No.: 152342-26-2
Cat. No.: VC21151088
Molecular Formula: C16H14N2O2
Molecular Weight: 266.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 152342-26-2 |
|---|---|
| Molecular Formula | C16H14N2O2 |
| Molecular Weight | 266.29 g/mol |
| IUPAC Name | 2-(2-benzylbenzimidazol-1-yl)acetic acid |
| Standard InChI | InChI=1S/C16H14N2O2/c19-16(20)11-18-14-9-5-4-8-13(14)17-15(18)10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,19,20) |
| Standard InChI Key | YGQSPVGSEYRMNB-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)CC2=NC3=CC=CC=C3N2CC(=O)O |
| Canonical SMILES | C1=CC=C(C=C1)CC2=[N+](C3=CC=CC=C3N2)CC(=O)[O-] |
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